Cas no 1082040-12-7 (4-Methyl-5-iodo-(1H)indazole)
4-Methyl-5-iodo-(1H)indazole is a halogenated indazole derivative with significant utility in pharmaceutical and chemical research. Its structure features a methyl group at the 4-position and an iodine substituent at the 5-position, enhancing its reactivity for cross-coupling reactions such as Suzuki or Sonogashira couplings. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other heterocyclic therapeutics. The iodine moiety provides a handle for further functionalization, while the indazole core contributes to its stability and binding affinity in medicinal chemistry applications. It is commonly employed in exploratory studies targeting novel drug candidates.
4-Methyl-5-iodo-(1H)indazole structure
Product Name:4-Methyl-5-iodo-(1H)indazole
CAS No:1082040-12-7
MF:C8H7IN2
MW:258.059053659439
MDL:MFCD11007977
CID:827457
PubChem ID:53399384
Update Time:2025-05-20
4-Methyl-5-iodo-(1H)indazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-5-iodo-(1H)indazole
- 1H-Indazole, 5-iodo-4-methyl-
- 4-Methyl-5-iodo-1H-indazole
- 5-Iodo-4-methyl-1H-indazole
- CS-0260553
- SCHEMBL23464679
- AKOS027253478
- EN300-7542009
- Z3980242907
- MFCD11007977
- 1082040-12-7
-
- MDL： MFCD11007977
- Inchi： 1S/C8H7IN2/c1-5-6-4-10-11-8(6)3-2-7(5)9/h2-4H,1H3,(H,10,11)
- InChI Key： MTEVJKIZALCPJY-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=NN2)C=1C
Computed Properties
- Exact Mass: 257.96540g/mol
- Monoisotopic Mass: 257.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.933
4-Methyl-5-iodo-(1H)indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X10535-100mg |
5-Iodo-4-methyl-1H-indazole |
1082040-12-7 | 95% | 100mg |
¥852.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X10535-1g |
5-Iodo-4-methyl-1H-indazole |
1082040-12-7 | 95% | 1g |
¥3163.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X10535-250mg |
5-Iodo-4-methyl-1H-indazole |
1082040-12-7 | 95% | 250mg |
¥1269.0 | 2024-07-18 | |
| Chemenu | CM150822-250mg |
5-iodo-4-methyl-1H-indazole |
1082040-12-7 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM150822-1g |
5-iodo-4-methyl-1H-indazole |
1082040-12-7 | 95%+ | 1g |
$*** | 2023-04-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RG333-50mg |
4-Methyl-5-iodo-(1H)indazole |
1082040-12-7 | 95+% | 50mg |
480.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RG333-200mg |
4-Methyl-5-iodo-(1H)indazole |
1082040-12-7 | 95+% | 200mg |
1198.0CNY | 2021-07-14 | |
| TRC | M262788-1mg |
4-Methyl-5-iodo-(1H)indazole |
1082040-12-7 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M262788-2mg |
4-Methyl-5-iodo-(1H)indazole |
1082040-12-7 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M262788-10mg |
4-Methyl-5-iodo-(1H)indazole |
1082040-12-7 | 10mg |
$ 135.00 | 2022-06-04 |
4-Methyl-5-iodo-(1H)indazole Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
1082040-12-7 (4-Methyl-5-iodo-(1H)indazole) Related Products
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